2-Amino-4-(6-(dimethylamino)naphthalen-2-yl)-4-oxobutanoic acid dihydrochloride

• IUPAC Name: 2-amino-4-[6-(dimethylamino)naphthalen-2-yl]-4-oxobutanoic acid;dihydrochloride
• InChI: InChI=1S/C16H18N2O3.2ClH/c1-18(2)13-6-5-10-7-12(4-3-11(10)8-13)15(19)9-14(17)16(20)21;;/h3-8,14H,9,17H2,1-2H3,(H,20,21);2*1H
• InChI Key: SWTUMBBMAOJAKP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC2=C(C=C1)C=C(C=C2)C(=O)CC(C(=O)O)N.Cl.Cl
• Molecular Formula: C16H20Cl2N2O3
• Molecular Weight: 359.2 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an amino group, a ketone group, and a carboxylic acid group. It also contains a naphthalene ring, which is a polycyclic aromatic hydrocarbon, and a dimethylamino group. These functional groups could potentially confer a variety of chemical properties to the molecule.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the naphthalene ring could be formed through a cyclization reaction, while the amino and carboxylic acid groups could be introduced through substitution reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and a polycyclic ring. The exact structure would depend on the relative positions of these groups on the naphthalene ring.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the amino group could participate in acid-base reactions, while the carboxylic acid group could undergo reactions with alcohols to form esters.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the amino and carboxylic acid groups could make the compound soluble in polar solvents.

Scientific Research Applications

Anticancer Properties

• The 2-aminothiazole scaffold, to which this compound belongs, has demonstrated anticancer potential. . Further studies could explore the specific mechanisms by which this compound inhibits cancer cell growth.

Antimicrobial Effects

• The compound’s structure suggests it might have antimicrobial activity. . Investigating its specific targets and modes of action could provide valuable insights.

Drug Development

• The 2-aminothiazole scaffold has been widely used as a starting point for developing novel drugs. . These derivatives may serve as leads for drug discovery.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied for potential medicinal applications, its mechanism of action would depend on how it interacts with biological molecules in the body.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. The specific hazards would depend on various factors, including the compound’s reactivity and toxicity.

Future Directions

Future research on this compound could involve further exploration of its chemical properties and potential applications. This could include studying its reactivity under different conditions, or investigating its interactions with various biological targets.